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Compound of Interest

Compound Name: Ionizable Lipid 4

Cat. No.: B15573682

Get Quote

Introduction: Ionizable Lipid 4 is a synthetic, pH-sensitive cationic lipid that has emerged as a

critical component in the development of lipid nanoparticles (LNPs) for nucleic acid delivery.[1]

[2][3][4] Its defining characteristic is a tertiary amine head group with a pKa of 6.1, which allows

it to remain electrically neutral at physiological pH (around 7.4) and become positively charged

in the acidic environment of cellular endosomes.[1][2][3][5] This pH-responsive behavior is

paramount for efficiently encapsulating anionic cargo like siRNA and mRNA, ensuring stability

in circulation, and facilitating the release of the payload into the cytoplasm via endosomal

escape.[6][7]

Uniquely, Ionizable Lipid 4 is also known as a hydrogen peroxide-induced rearrangement

product of a precursor, CA-lipid 5.[1][2][3][5][6][8][9] This property is leveraged in charge-

altering lipid nanoparticles (CALNPs), where the conversion from a permanently cationic lipid to

the pH-sensitive Ionizable Lipid 4 within specific cellular environments can trigger payload

release.[1][3][10] This guide provides a comprehensive overview of the properties, formulation

strategies, and experimental protocols associated with Ionizable Lipid 4 for researchers in

drug development.

Core Physicochemical Properties
The fundamental characteristics of Ionizable Lipid 4 determine its function in drug delivery

systems. Its chemical structure is designed with a protonatable head group and lipid tails that
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facilitate self-assembly into nanoparticles.

Table 1: Physicochemical Properties of Ionizable Lipid 4

Property Value Reference

CAS Number 1799316-81-6 [2][3]

Molecular Formula C₄₈H₈₅NO₇ [2][3][11]

Molecular Weight 788.21 g/mol [2][3][7]

IUPAC Name

2-((((3-

(diethylamino)propoxy)carbony

l)oxy)methyl)propane-1,3-diyl

(9Z,9'Z,12Z,12'Z)-

bis(octadeca-9,12-dienoate)

[2]

pKa 6.1 [1][2][3]

Purity ≥95% [3]

| Supplied Form | 50 mg/ml solution in methyl acetate |[3] |

Table 2: Solubility Profile of Ionizable Lipid 4

Solvent Solubility Description Reference

Ethanol 1-10 mg/ml Sparingly soluble [3]

PBS (pH 7.2) 0.1-1 mg/ml Slightly soluble [3]

| Aqueous Buffers| - | Slightly soluble |[3] |

Storage and Stability: For long-term use, Ionizable Lipid 4 should be stored at -20°C, where it

is stable for at least four years.[2][3] It is important to note that the lipid degrades in methanol,

and aqueous solutions are not recommended for storage beyond one day.[3]

The Role of pKa in LNP Function
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The pKa of an ionizable lipid is the pH at which 50% of the molecules are in their protonated

(charged) state. The pKa of 6.1 for Ionizable Lipid 4 is critical for its function in vivo.[1] During

formulation at a low pH (e.g., pH 4), the lipid is positively charged, enabling strong electrostatic

interactions to efficiently encapsulate negatively charged nucleic acids.[10] Upon entering the

bloodstream (physiological pH ~7.4), the lipid becomes deprotonated and predominantly

neutral, which minimizes non-specific interactions with blood components and enhances

biocompatibility.[7] Once the LNP is taken up by a cell into an endosome, the internal pH drops

to below 6.5, protonating the lipid. This charge reversal is the key trigger for endosomal

escape.[1][5]
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Physiological Environment

Acidic Endosome

Ionizable Lipid 4
(Neutral)

Ionizable Lipid 4
(Positively Charged)

 Protonation 

pH ≈ 7.4
(Bloodstream)

pH < 6.1
(Late Endosome)
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Microfluidic Mixing

Lipid Mixture in Ethanol
(Lipid 4, DSPC, Cholesterol, PEG-Lipid)

Rapid Mixing

siRNA in Aqueous Buffer
(e.g., Citrate Buffer, pH 4.0)

Nanoparticle Self-Assembly

Dialysis / Purification
(to remove ethanol and raise pH)

Final LNP Suspension
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Extracellular Space (pH 7.4)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15573682?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

